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Compound of Interest

Compound Name: visamminol-3'-O-glucoside

Cat. No.: B13423743 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of

visamminol-3'-O-glucoside. The following procedures are based on general laboratory safety

protocols and chemical waste management principles, designed to ensure the safety of

personnel and minimize environmental impact. As no specific safety data sheet (SDS) with

comprehensive disposal guidelines for visamminol-3'-O-glucoside is readily available, a

conservative approach treating the compound as a potentially bioactive, non-acutely hazardous

chemical is recommended.

Chemical and Physical Properties
A summary of the known properties of visamminol-3'-O-glucoside is provided below. This

information is crucial for the correct handling and segregation of the chemical waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b13423743?utm_src=pdf-interest
https://www.benchchem.com/product/b13423743?utm_src=pdf-body
https://www.benchchem.com/product/b13423743?utm_src=pdf-body
https://www.benchchem.com/product/b13423743?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13423743?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

CAS Number 2254096-98-3 [1]

Molecular Formula C₂₁H₂₆O₁₀ [1]

Appearance Powder [1]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone, etc.

[1]

Biological Activity

A chromone glycoside with

various reported biological

activities for the general class

of compounds.[2][3][4] It has

exhibited weak cytotoxicity

against certain cancer cell

lines.

Experimental Protocols: Proper Disposal Procedure
The following step-by-step protocol should be followed for the disposal of visamminol-3'-O-
glucoside and its contaminated materials.

1. Personal Protective Equipment (PPE):

Always wear standard laboratory PPE, including safety goggles, a lab coat, and chemical-

resistant gloves, when handling visamminol-3'-O-glucoside and its waste.

2. Waste Segregation:

Solid Waste:

Unused or expired pure visamminol-3'-O-glucoside powder should be collected in a

dedicated, clearly labeled hazardous waste container.

Contaminated materials such as gloves, weighing paper, and pipette tips should be placed

in a separate, sealed, and labeled container for solid chemical waste. Do not mix with
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general laboratory trash.

Liquid Waste:

Solutions containing visamminol-3'-O-glucoside should be collected in a dedicated, leak-

proof, and clearly labeled liquid hazardous waste container.

Ensure the container is compatible with the solvents used (e.g., glass for chlorinated

solvents).[5]

Do not pour solutions of visamminol-3'-O-glucoside down the drain.[6]

Sharps Waste:

Needles, syringes, or any other contaminated sharps must be disposed of in a designated

sharps container that is puncture-resistant and leak-proof.

3. Waste Container Labeling:

All waste containers must be clearly labeled with the words "Hazardous Waste."

The label must include the full chemical name: "visamminol-3'-O-glucoside" and the

solvent(s) if it is a liquid waste.

Indicate the approximate concentration or quantity of the waste.

Include the date when the waste was first added to the container.

4. Storage of Chemical Waste:

Store waste containers in a designated and secure satellite accumulation area within the

laboratory.[6][7]

Ensure that incompatible waste types are segregated to prevent accidental reactions.[7] For

example, store organic solvent waste separately from aqueous waste.

Keep all waste containers tightly sealed when not in use to prevent spills or the release of

vapors.[5]
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5. Final Disposal:

Arrange for the collection of the hazardous waste by your institution's Environmental Health

and Safety (EHS) office or a licensed chemical waste disposal contractor.

Follow all institutional and local regulations for the disposal of chemical waste.[8][9]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

visamminol-3'-O-glucoside waste.
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Caption: Disposal workflow for visamminol-3'-O-glucoside waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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